
A Technical Guide to the Light Absorption
Spectrum of Chlorophyll b

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: C55H70MgN4O6

Cat. No.: B16340566

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the light absorption properties of

Chlorophyll b, an essential accessory pigment in the photosynthetic machinery of plants and

green algae.[1] A detailed analysis of its absorption spectrum is critical for a variety of research

applications, including plant physiology, ecotoxicology, and the development of photosensitizing

agents in pharmacology.

Introduction to Chlorophyll b
Chlorophyll b is a photosynthetic pigment that plays a crucial role in capturing light energy.[2]

While Chlorophyll a is the primary pigment that directly participates in the conversion of light

energy to chemical energy, Chlorophyll b functions as an accessory pigment.[1][3] Its primary

role is to broaden the range of light wavelengths that can be used for photosynthesis.[3][4]

Chlorophyll b absorbs light most strongly in the blue-violet and orange-red regions of the

electromagnetic spectrum and transfers the absorbed energy to Chlorophyll a.[3][4] This is

particularly adaptive for plants in low-light conditions, as it allows them to absorb more of the

available light spectrum.[2] Structurally, Chlorophyll b differs from Chlorophyll a by the
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presence of a formyl group (-CHO) instead of a methyl group (-CH3) on one of the pyrrole

rings, a modification that shifts its absorption peaks.[5]

Quantitative Analysis of Chlorophyll b Absorption
The absorption maxima and molar extinction coefficients of Chlorophyll b are highly dependent

on the solvent used for extraction and measurement. This is due to interactions between the

pigment and solvent molecules, which can alter the electronic configuration of the chlorophyll.

[6][7] The following tables summarize key quantitative data for Chlorophyll b in various common

solvents.

Table 1: Absorption Maxima (λmax) of Chlorophyll b in Different Solvents

Solvent
Soret Peak
(Blue Region)
(nm)

Red Region
Peak (nm)

Other Peaks
(nm)

Reference(s)

Diethyl Ether 453 642 593 [6][8]

100% Acetone 456.9 645.5 596.7 [8]

80% Acetone 460 647 [5]

Ethanol 464 649 [8]

Methanol 652 [9]

DMSO

Red-shifted ~2.0

nm vs. 80%

Acetone

Red-shifted ~2.0

nm vs. 80%

Acetone

[5]

Table 2: Molar Extinction Coefficients (ε) of Chlorophyll b
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Solvent Wavelength (nm)
Molar Extinction
Coefficient (ε) (M-
1cm-1)

Reference(s)

Diethyl Ether 453.0 159,100 [10]

Diethyl Ether 643.3 56,260 [8]

90% Acetone 646.8 46,610 [8]

Methanol 652 38,600 [9]

Ethanol 453 ~45,000 - 54,000 [11]

Ethanol 642 ~22,000 - 40,000 [11]

Experimental Protocols for Absorption Spectrum
Measurement
The following is a generalized protocol for the extraction of chlorophyll from plant tissue and the

subsequent measurement of its absorption spectrum using UV-Visible spectrophotometry.

3.1. Materials and Equipment

Reagents: Cooled 80% acetone or 100% methanol, quartz sand.[12]

Plant Tissue: Fresh leaves (e.g., spinach, lettuce).[13]

Equipment: Mortar and pestle, centrifuge, volumetric flasks, spectrophotometer, quartz

cuvettes (1 cm path length).[12][14]

3.2. Chlorophyll Extraction Protocol

Homogenization: Weigh approximately 0.3 g of fresh leaf tissue and tear it into small pieces.

Place the tissue in a pre-chilled mortar.[15]

Add a small amount of quartz sand and a few milliliters of cold 80% acetone or methanol to

the mortar.[12]
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Grind the tissue with the pestle until a homogenous suspension is formed and only tiny

specks of tissue remain.[12][15]

Clarification: Transfer the suspension to a centrifuge tube and centrifuge at approximately

2,500-4,500 g for 5 minutes to pellet the solid debris.[12]

Final Preparation: Carefully decant the supernatant into a volumetric flask. Bring the final

volume to a known quantity (e.g., 10 mL or 25 mL) with the same solvent.[12] To prevent

pigment degradation, all steps should be performed in low light or under red/yellow light, and

samples should be kept on ice.[14]

3.3. Spectrophotometric Measurement

Instrument Setup: Turn on the spectrophotometer and allow it to warm up for at least 30-45

minutes to ensure lamp stability.[14]

Blanking: Fill a 1 cm quartz cuvette with the same solvent used for extraction (e.g., 80%

acetone). This will serve as the blank. Place the blank in the spectrophotometer and zero the

absorbance across the desired wavelength range.[12][15]

Sample Measurement: Rinse a second cuvette with the chlorophyll extract, then fill it with the

extract. Wipe the cuvette with a lint-free cloth to remove fingerprints.[15]

Place the sample cuvette in the spectrophotometer and measure the absorbance spectrum,

typically from 400 nm to 750 nm.[12] For accurate measurements, the absorbance at the red

peak maximum should ideally be between 0.2 and 0.9.[14] If the absorbance is too high, the

extract should be diluted with the solvent.[15]

Data Recording: Record the absorbance values at regular intervals (e.g., every 1-5 nm).[13]

Visualizations
4.1. Photosynthetic Light Harvesting and Energy Transfer

The following diagram illustrates the role of Chlorophyll b as an accessory pigment within the

light-harvesting complex (LHC) of a photosystem.
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Caption: Energy transfer from accessory pigments to the reaction center.

4.2. Experimental Workflow for Absorption Spectroscopy

This diagram outlines the logical flow of the experimental protocol for determining the

absorption spectrum of Chlorophyll b.
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Caption: Workflow for chlorophyll absorption spectrum analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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